Cas no 1332529-36-8 (1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride)

• Product Name: 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride
• CAS No: 1332529-36-8
• MF: C₈H₁₆Cl₂N₂OS
• MW: 259.196438789368
• MDL: MFCD18071274
• CID: 4695020
• Update Time: 2025-09-18

1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride
• 1-{[(5-Methyl-1,3-thiazol-2-yl)methyl]-amino}propan-2-ol dihydrochloride
• 1-{[(5-methyl-1,3-thiazol-2-yl)methyl]amino}propan-2-ol dihydrochloride
• 1-([(5-Methyl-1,3-thiazol-2-yl)methyl]amino)propan-2-ol dihydrochloride

• MDL： MFCD18071274
• Inchi： 1S/C8H14N2OS.2ClH/c1-6(11)3-9-5-8-10-4-7(2)12-8;;/h4,6,9,11H,3,5H2,1-2H3;2*1H
• InChI Key： WRTPNAOWTGAPDM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=CN=C1CNCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 134
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride

Introduction to 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride (CAS No. 1332529-36-8)

1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride, identified by the CAS number 1332529-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivative class, which has been widely studied due to its diverse biological activities. The structural motif of 5-methylthiazol-2-yl and the presence of an amine functional group in the side chain contribute to its unique chemical and pharmacological properties. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and drug development applications.

The molecular structure of this compound consists of a propyl backbone with an amine group linked to a 5-methylthiazol-2-yl moiety. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. The thiazole ring itself is a well-known pharmacophore, found in numerous therapeutic agents, including antibiotics, antifungals, and anti-inflammatory drugs. The introduction of a methyl group at the 5-position and an amine substituent at the 2-position further modulates its pharmacokinetic behavior and binding affinity.

In recent years, 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride has garnered attention in academic research for its potential applications in medicinal chemistry. Studies have explored its role as an intermediate in synthesizing more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been investigated for their antimicrobial properties, showing promise against resistant bacterial strains. The amine group provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic targets.

One of the most compelling aspects of this compound is its versatility in drug design. The 5-methylthiazol-2-yl moiety can interact with metal ions, which is a common feature in many bioactive molecules. This property has led to research into its potential use as a chelating agent in anticancer therapies. Additionally, the propyl chain and the secondary amine can be modified to improve oral bioavailability and metabolic stability, making it a valuable scaffold for developing novel drugs.

The synthesis of 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The formation of the thiazole ring is a critical step, often achieved through condensation reactions between thioamides and ketones or aldehydes. The subsequent introduction of the amine group and methylation at the 5-position requires careful selection of reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a biochemical perspective, 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride has been studied for its interactions with various enzymes and proteins. Initial computational studies suggest that it may bind to enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These pathways are implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Further experimental validation is needed to confirm these interactions and assess their therapeutic potential.

The pharmaceutical industry has shown interest in this compound due to its structural features that align with current drug discovery trends. The combination of a heterocyclic ring system and an amine group provides multiple opportunities for optimization. Researchers are exploring derivatives that enhance binding affinity while minimizing off-target effects. This approach is crucial for developing drugs with improved safety profiles and efficacy.

In conclusion, 1-(((5-Methylthiazol-2-yl)methyl)amino)propan-2-ol dihydrochloride (CAS No. 1332529-36-8) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features offer potential applications in antimicrobial therapy, metal chelation, and modulation of metabolic pathways associated with chronic diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in the development of next-generation therapeutics.